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Compound of Interest

Compound Name: 2,6-Bis(chloromethyl)pyridine

Cat. No.: B1207206

An In-depth Technical Guide to 2,6-Bis(chloromethyl)pyridine for Researchers and Drug
Development Professionals

Introduction

2,6-Bis(chloromethyl)pyridine is a versatile heterocyclic organic compound that serves as a
crucial building block in a multitude of synthetic applications.[1] Its structure, featuring a
pyridine ring functionalized with two reactive chloromethyl groups, makes it an important
intermediate in the pharmaceutical, agrochemical, and materials science industries.[2][3] The
presence of the nitrogen atom in the pyridine ring and the two leaving groups in the
chloromethyl substituents allows for a wide range of chemical transformations, primarily
nucleophilic substitution reactions.[4] This guide provides a comprehensive overview of its
chemical and physical properties, experimental protocols for its synthesis, and its diverse
applications, with a focus on its relevance to researchers and professionals in drug
development.

Chemical and Physical Properties

The properties of 2,6-Bis(chloromethyl)pyridine and its hydrochloride salt are summarized in
the tables below. These tables provide essential information for handling, storage, and
application of these compounds.
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Property Value Reference(s)
CAS Number 3099-28-3 [2][5]
Molecular Formula C7H7CI2N [2][5]
Molecular Weight 176.04 g/mol [2][5]
Appearance White to almost white powder 1]

to crystal
Melting Point 73-78 °C [1][2][6]
Boiling Point 110 °C at 3 mmHg [2][6]
Purity >98% (GC) [2]

Storage Conditions

Store at room temperature or
under inert gas (nitrogen or
Argon) at 2-8°C

[2](6]

2.5'B-|S‘QII|Q|QIIIQ“I}!"pylidillﬂ I:Iydlgghlmide

Property Value Reference(s)
CAS Number 55422-79-2 41071
Molecular Formula C7HsCIsN [41[8]
Molecular Weight 212.50 g/mol [41[8]
Appearance - -

Melting Point 73-78°C [4]

Boiling Point 286.8 °C at 760 mmHg [7]

Density 1.275 g/lcm? [41[7]

Storage Conditions

Inert atmosphere, Store in

freezer, under -20°C

[7]

Experimental Protocols
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Synthesis of 2,6-Bis(chloromethyl)pyridine
Hydrochloride

A common synthetic route to 2,6-Bis(chloromethyl)pyridine hydrochloride involves a multi-
step process starting from 2,6-lutidine.[9][10]

Step 1: Oxidation of 2,6-Lutidine to 2,6-Pyridinedicarboxylic Acid

Add 2,6-lutidine (0.2 mol) and 150 ml of water to a 250 ml flask.

o Heat the mixture to 80°C.

e Add potassium permanganate (0.8-1.0 mol) in batches while maintaining the temperature at
75-80°C and stirring for approximately 35 minutes.

e Monitor the reaction progress using thin-layer chromatography.

e Upon completion, adjust the pH of the reaction solution to 3-4 using 2 mol/l hydrochloric acid.

o Cool the solution to 20-25°C to precipitate the 2,6-pyridinedicarboxylic acid.

« Filter the precipitate to obtain the product.

Step 2: Esterification to 2,6-Pyridinedicarboxylic Acid Dimethyl Ester

e The 2,6-pyridinedicarboxylic acid is reacted with methanol under acidic conditions to yield
the dimethyl ester.

Step 3: Reduction to 2,6-Pyridine Dimethanol

e The 2,6-pyridinedicarboxylic acid dimethyl ester is reduced to 2,6-pyridine dimethanol.

Step 4: Chlorination to 2,6-Bis(chloromethyl)pyridine Hydrochloride

e The 2,6-pyridine dimethanol is reacted with thionyl chloride (molar ratio of 1:2.2-2.5) to
obtain the final product, 2,6-bis(chloromethyl)pyridine hydrochloride.[10]
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Synthesis Workflow
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Caption: General workflow for the synthesis of 2,6-Bis(chloromethyl)pyridine Hydrochloride.

Reactivity and Applications

The reactivity of 2,6-bis(chloromethyl)pyridine is dominated by the two chloromethyl groups,
which are susceptible to nucleophilic substitution. This property makes it a valuable precursor
for a wide range of more complex molecules.

Pharmaceutical and Agrochemical Synthesis
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This compound is a key intermediate in the production of various pharmaceuticals and
agrochemicals.[2] It is utilized in the synthesis of drugs such as antihistamines, antimalarials,
and antiviral agents.[3] In the agrochemical sector, it serves as a building block for herbicides,
fungicides, and insecticides, contributing to crop protection and improved yields.[2][3]

Coordination Chemistry and Sensor Development

2,6-Bis(chloromethyl)pyridine is used to synthesize ligands for coordination chemistry.[1] The
pyridine nitrogen and the substituents at the 2 and 6 positions can coordinate with metal ions,
forming stable complexes. This has been exploited in the development of fluorescent
chemosensors for the detection of heavy metal ions like mercury (Hg2*).[1][4][11]

Materials Science

In polymer chemistry, 2,6-bis(chloromethyl)pyridine can act as a cross-linking agent,
enhancing the thermal and mechanical properties of specialty polymers.[2] It is also used in the
development of advanced materials like coatings and adhesives.[2]
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Caption: Key application areas of 2,6-Bis(chloromethyl)pyridine.

Safety Information

2,6-Bis(chloromethyl)pyridine and its hydrochloride salt are hazardous chemicals and should
be handled with appropriate safety precautions.
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e Hazard Statements: Harmful if swallowed, causes skin irritation, causes serious eye
damage, and may cause respiratory irritation.[11][12]

» Signal Word: Danger.[1]

e Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective
gloves/protective clothing/eye protection/face protection.

e Personal Protective Equipment: It is recommended to use a dust mask (type N95 or
equivalent), eye shields, and gloves when handling this compound.[1][11]

Conclusion

2,6-Bis(chloromethyl)pyridine is a highly valuable and versatile chemical intermediate with
significant applications in drug discovery, agrochemical development, and materials science. Its
unique reactivity allows for the synthesis of a diverse array of complex molecules. A thorough
understanding of its properties, synthetic routes, and safe handling procedures is essential for
researchers and scientists working with this compound. The continued exploration of its
synthetic potential is likely to lead to the development of novel and improved products across
various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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